Cas no 1171044-18-0 ((4-isopropyl-piperazin-1-yl)-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-methanone)

• Product Name: (4-isopropyl-piperazin-1-yl)-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-methanone
• CAS No: 1171044-18-0
• MF: C₂₀H₃₁BN₂O₃
• MW: 358.282745599747
• MDL: MFCD18379055
• CID: 2119555
• PubChem ID: 68756040
• Update Time: 2025-05-24

(4-isopropyl-piperazin-1-yl)-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-methanone Chemical and Physical Properties

Names and Identifiers

• (4-isopropyl-piperazin-1-yl)-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-methanone
• (4-Isopropylpiperazin-1-yl)-(4-(4,4,5,5-tetramethyl-[1,3,2]-dioxaborolan-2-yl)phenyl)-methanone
• Methanone, [4-(1-methylethyl)-1-piperazinyl][4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
• 4-(4-Isopropyl-piperazin-1-ylcarbonyl)phenylboronic acid pinacol ester
• 1-(propan-2-yl)-4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoyl]piperazine
• DB-336086
• UEFVOCVOZZVVNE-UHFFFAOYSA-N
• 1171044-18-0
• starbld0017217
• SCHEMBL3713138
• SB30982
• (4-isopropylpiperazin-1-yl)(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanone

• MDL： MFCD18379055
• Inchi： 1S/C20H31BN2O3/c1-15(2)22-11-13-23(14-12-22)18(24)16-7-9-17(10-8-16)21-25-19(3,4)20(5,6)26-21/h7-10,15H,11-14H2,1-6H3
• InChI Key： UEFVOCVOZZVVNE-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)C(N2CCN(C(C)C)CC2)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 358.2427730Da
• Monoisotopic Mass: 358.2427730Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42Ų

Additional information on (4-isopropyl-piperazin-1-yl)-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-methanone

Introduction to Compound CAS No. 1171044-18-0: (4-isopropyl-piperazin-1-yl)-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-methanone

The compound with CAS No. 1171044-18-0, known as (4-isopropyl-piperazin-1-yl)-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-methanone, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its complex structure, which includes a piperazine ring, an isopropyl group, and a dioxaborolane moiety. The combination of these structural elements makes it a versatile building block for various applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, researchers have explored its role in the synthesis of boron-containing polymers, which exhibit exceptional thermal stability and mechanical properties. These polymers are being considered for use in high-performance applications such as aerospace components and electronic devices.

The dioxaborolane moiety in this compound plays a crucial role in its reactivity and functionality. This group has been shown to facilitate cross-coupling reactions under mild conditions, making it a valuable intermediate in organic synthesis. For example, a 2023 study demonstrated that this compound can be used as a precursor for the synthesis of biaryl compounds with high enantioselectivity.

In addition to its role in materials science, this compound has also been investigated for its potential in drug discovery. The piperazine ring is a well-known scaffold in medicinal chemistry due to its ability to form hydrogen bonds and interact with biological targets. Recent research has focused on modifying the substituents on the piperazine ring to enhance bioavailability and selectivity.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. A key step in its preparation is the coupling of the isopropyl-piperazine fragment with the boron-containing aromatic ring using palladium catalysts. This reaction sequence has been optimized to achieve high yields and excellent stereocontrol.

From an environmental perspective, the development of efficient synthetic routes for this compound is critical. Researchers are actively exploring green chemistry approaches to minimize waste and reduce energy consumption during its production. For example, solvent-free reactions and recyclable catalysts are being tested as sustainable alternatives to conventional methods.

In conclusion, CAS No. 1171044-18-0 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for scientists working at the forefront of organic synthesis and materials development.